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Compound of Interest

Compound Name: (-)-Dihydrocarvyl acetate

Cat. No.: B1587888 Get Quote

Safe Handling and Disposal of (-)-Dihydrocarvyl
Acetate
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling (-)-Dihydrocarvyl acetate. The following procedures

are designed to minimize risk and ensure safe laboratory operations and disposal.

Hazard and Property Summary
(-)-Dihydrocarvyl acetate is classified as a combustible liquid[1]. While it has a relatively high

flash point, proper handling is crucial to prevent ignition. To date, no specific occupational

exposure limits (PEL, TLV) have been established for this substance[2]. Therefore, engineering

controls and appropriate personal protective equipment are the primary means of ensuring

personnel safety.

Property Value

Physical State Liquid

Hazard Classification Combustible Liquid[1]

Flash Point 90.0 °C (194.0 °F)[1][3]

Relative Density 0.947 g/cm³ at 20 °C[4]

Occupational Exposure Limits None Established[2]
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Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling any chemical. The following

PPE is recommended for handling (-)-Dihydrocarvyl acetate.

Protection Type Specification & Rationale

Eye & Face Protection

Wear safety glasses with side-shields

conforming to EN166 or NIOSH standards[4]. A

face shield may be necessary if there is a

significant splash hazard.

Skin Protection (Gloves)

Nitrile gloves are recommended for splash

protection. No specific chemical resistance data

is available for (-)-Dihydrocarvyl acetate. This

recommendation is based on general resistance

for acetate esters. Gloves must be inspected

before use and disposed of immediately if

contamination occurs. Use proper glove removal

technique to avoid skin contact[4].

Skin Protection (Body)

Wear a 100% cotton or flame-resistant lab coat

to protect against accidental splashes and

potential ignition[5]. Ensure legs and feet are

covered with long pants and closed-toe shoes.

Respiratory Protection

Typically not required when work is conducted in

a properly functioning chemical fume hood. If

ventilation is inadequate or for cleaning up large

spills, use a full-face respirator with multi-

purpose combination (US) or type ABEK (EN

14387) respirator cartridges[4].

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is vital for safety.

Preparation and Precautionary Measures
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Work Area: Designate a specific area for handling, preferably within a chemical fume hood,

to control vapor accumulation[5].

Ignition Sources: Before handling, remove all potential ignition sources from the area. This

includes open flames, hot surfaces, and spark-producing equipment[5][6][7].

Ventilation: Ensure the chemical fume hood or other local exhaust ventilation is operational

and functioning correctly.

Safety Equipment: Confirm the location and accessibility of the nearest fire extinguisher

(Type B: CO2, dry chemical, or alcohol-resistant foam), safety shower, and eyewash

station[8].

PPE Inspection: Inspect all PPE for damage before use.

Handling and Transfer
Containment: Handle all open containers of (-)-Dihydrocarvyl acetate inside a chemical

fume hood[7].

Dispensing: When transferring the liquid, pour slowly and carefully to minimize splashing.

Static Electricity: For transfers from bulk metal containers (greater than 5 gallons), containers

must be electrically bonded and grounded to prevent static discharge, which can be an

ignition source[7][8].

Heating: Never heat with an open flame[5]. Use spark-proof heating sources such as heating

mantles, steam baths, or explosion-proof hot plates.

Storage: Keep containers tightly closed when not in use and store in a cool, dry, well-

ventilated area away from direct sunlight and heat[4]. Store in a dedicated flammable liquids

storage cabinet and segregate from incompatible materials, particularly strong oxidizers[7]

[8].

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.
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Waste Segregation and Collection
Waste Container: Collect all waste containing (-)-Dihydrocarvyl acetate, including

contaminated gloves, absorbent materials, and empty containers, in a designated hazardous

waste container that is leak-proof and clearly labeled[9].

Labeling: The label must include "Hazardous Waste" and the full chemical name: "(-)-
Dihydrocarvyl acetate".

Compatibility: Do not mix this waste with other waste streams unless compatibility is

confirmed[9]. Keep it separate from strong acids, bases, and oxidizers.

Disposal Procedure
Professional Disposal: This material must be disposed of as hazardous waste[2]. Arrange for

collection by a licensed professional waste disposal service[4].

Approved Methods: A chemical incinerator equipped with an afterburner and scrubber is a

suitable disposal method[4].

Prohibition:Do not dispose of (-)-Dihydrocarvyl acetate down the drain or in general

trash[4].

Emergency Procedures
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Emergency Situation Immediate Action Plan

Spill

Small Spill: Absorb with an inert, non-

combustible material such as vermiculite, dry

sand, or earth. Collect the material using non-

sparking tools and place it into a sealed, labeled

container for hazardous waste disposal. Clean

the surface thoroughly[2]. Large Spill: Evacuate

the area. Remove all ignition sources. Contain

the spill if possible without risk. Prevent entry

into drains. Proceed with cleanup only if trained

and equipped with appropriate PPE, including

respiratory protection.

Fire

Use carbon dioxide, dry chemical powder, or

alcohol-resistant foam to extinguish the fire[4].

Do not use large amounts of water, as it may be

ineffective[4]. Use a water spray to cool fire-

exposed containers[4]. If the fire is large or

cannot be controlled, evacuate and call for

emergency services.

First Aid: Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention[4].

First Aid: Skin Contact

Immediately remove contaminated clothing.

Wash the affected skin area thoroughly with

soap and plenty of water for several minutes.

Seek medical attention if irritation develops or

persists[4].

First Aid: Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek medical attention

if irritation develops or persists[4].
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First Aid: Ingestion

Do NOT induce vomiting. Rinse the mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Seek

immediate medical attention[4].

Handling and Disposal Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of (-)-
Dihydrocarvyl acetate.
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Workflow for (-)-Dihydrocarvyl Acetate

Phase 1: Preparation

Phase 2: Handling

Phase 3: Disposal

Emergency Readiness

1. Risk Assessment

2. Verify Engineering Controls
(e.g., Fume Hood)

3. Assemble & Inspect PPE

4. Clear Ignition Sources

5. Handle in Fume Hood

Know Location of:
- Fire Extinguisher

- Eyewash / Shower
- Spill Kit

6. Store in Flammable Cabinet
(When not in use)

7. Segregate Waste

8. Collect in Labeled
Hazardous Waste Container

9. Arrange Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow from preparation to disposal for (-)-Dihydrocarvyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. riskmanagement.nd.edu [riskmanagement.nd.edu]

2. vigon.com [vigon.com]

3. dihydrocarvyl acetate, 20777-49-5 [thegoodscentscompany.com]

4. indenta.com [indenta.com]

5. - Division of Research Safety | Illinois [drs.illinois.edu]

6. Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible Liquids
| Environmental Health & Safety | University of Nevada, Reno [unr.edu]

7. ehs.stanford.edu [ehs.stanford.edu]

8. Use and Storage of Flammable and Combustible Liquids | Environmental Health & Safety
[ehs.utk.edu]

9. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling (-)-
Dihydrocarvyl acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587888#personal-protective-equipment-for-
handling-dihydrocarvyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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